Cas no 1934566-88-7 (6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine)

• Product Name: 6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine
• CAS No: 1934566-88-7
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 5704517
• PubChem ID: 130787511
• Update Time: 2025-10-25

6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1074942
• 6',7'-Dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine]
• 1934566-88-7
• Spiro[6,7-dihydro-5H-thieno[3,2-c]pyridine-4,1'-cyclobutane]
• Spiro[cyclobutane-1,4'(5'H)-thieno[3,2-c]pyridine], 6',7'-dihydro-
• 6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine

• Inchi： 1S/C10H13NS/c1-4-10(5-1)8-3-7-12-9(8)2-6-11-10/h3,7,11H,1-2,4-6H2
• InChI Key： GGLBAIBPEMXDEN-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CCC1

Computed Properties

• Exact Mass: 179.07687059g/mol
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 300.3±32.0 °C(Predicted)
• pka: 9.72±0.20(Predicted)

Additional information on 6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine

Exploring the Potential of 6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine] (CAS No. 1934566-88-7) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine] (CAS No. 1934566-88-7) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its spirocyclic framework and thienopyridine moiety, presents intriguing possibilities for drug discovery and development. Researchers are particularly drawn to its potential applications in targeting neurological disorders and inflammatory conditions, areas that consistently rank among the most searched topics in medical research databases.

The compound's molecular architecture combines a cyclobutane ring with a dihydrothienopyridine system, creating a three-dimensional structure that may offer improved binding selectivity compared to flat aromatic systems. This characteristic aligns with current trends in drug design favoring three-dimensional molecular frameworks, a hot topic in medicinal chemistry forums and AI-driven research platforms. The presence of both spiro centers and heterocyclic components in 1934566-88-7 makes it particularly valuable for exploring structure-activity relationships in various biological targets.

Recent studies suggest that derivatives of thieno[3,2-c]pyridine scaffolds, like 6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine], may interact with G-protein coupled receptors (GPCRs) and kinase enzymes - two of the most frequently searched protein families in biochemical research. This potential has sparked numerous inquiries in scientific communities about its possible applications in developing next-generation therapeutics for conditions ranging from chronic pain to neurodegenerative diseases.

The synthetic accessibility of CAS No. 1934566-88-7 has become a subject of particular interest, as evidenced by the growing number of search queries related to its synthetic routes and derivatization methods. Organic chemists are exploring various catalytic cyclization and cross-coupling strategies to efficiently construct its complex architecture, with many published procedures emphasizing atom economy and green chemistry principles - key concerns in contemporary chemical research.

From a drug development perspective, the physicochemical properties of 6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine] warrant careful examination. Its logP value, solubility profile, and metabolic stability are frequently discussed parameters in pharmaceutical forums, as these factors crucially influence a compound's drug-likeness and bioavailability. Computational chemists have shown particular interest in modeling these properties, reflecting the growing integration of AI in molecular design - one of the most trending topics in current scientific literature.

The potential of 1934566-88-7 in combination therapies has also attracted attention, especially in light of recent advances in precision medicine approaches. Researchers are investigating whether this compound's unique structure could complement existing drugs to enhance efficacy or reduce side effects - a subject generating numerous queries in medical research databases. This aligns with broader industry trends toward polypharmacology and multi-target drugs, which dominate current discussions in pharmacological innovation.

As interest grows in personalized treatment options, the pharmacogenomic aspects of 6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine] derivatives are being explored. Preliminary computational studies suggest possible variations in metabolic pathways among different patient populations, making this a relevant topic for researchers investigating ethnic-specific drug responses - a frequently searched subject in clinical pharmacology circles.

The compound's potential applications extend beyond human medicine, with agricultural researchers examining its utility in developing next-generation crop protection agents. The thienopyridine core has shown promise in various agrochemical applications, making CAS No. 1934566-88-7 a compound of interest in this field as well. This dual potential in both pharmaceutical and agricultural sectors makes it a versatile subject for interdisciplinary research collaborations.

Ongoing research into 6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine] continues to uncover new aspects of its chemical behavior and biological activity. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound will likely remain at the forefront of discussions about innovative drug scaffolds and sustainable chemical synthesis - topics that consistently rank high in scientific search engine queries and AI-assisted research platforms.